5-ethyl-N-[2-(methylamino)-2-oxoethyl]furan-2-carboxamide

• IUPAC Name: 5-ethyl-N-[2-(methylamino)-2-oxoethyl]furan-2-carboxamide
• InChI: InChI=1S/C10H14N2O3/c1-3-7-4-5-8(15-7)10(14)12-6-9(13)11-2/h4-5H,3,6H2,1-2H3,(H,11,13)(H,12,14)
• InChI Key: MKZBQTFKZMSTBW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)C(=O)NCC(=O)NC
• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol

Description

5-ethyl-N-[2-(methylamino)-2-oxoethyl]furan-2-carboxamide is a synthetic organic compound belonging to the class of furan derivatives. Furan derivatives are known for their diverse biological and pharmacological activities, making them significant in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-ethyl-N-[2-(methylamino)-2-oxoethyl]furan-2-carboxamide typically involves the following steps:

Formation of the Furan Ring: The furan ring can be synthesized through various methods, including the Paal-Knorr synthesis, which involves the cyclization of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10).

Introduction of the Carboxamide Group: The carboxamide group is introduced through the reaction of the furan derivative with an appropriate amine, such as methylamine, under controlled conditions.

Ethylation: The ethyl group is introduced via alkylation reactions, typically using ethyl halides in the presence of a base.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimization for yield and purity. The use of continuous flow reactors and advanced purification techniques like chromatography can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the furan ring, leading to the formation of furan-2,3-diones.

Reduction: Reduction reactions can target the carboxamide group, converting it to an amine.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Electrophilic substitution reactions often use reagents like halogens (e.g., bromine) and Lewis acids (e.g., aluminum chloride).

Major Products

Oxidation: Furan-2,3-diones

Reduction: Corresponding amines

Substitution: Various substituted furan derivatives

Scientific Research Applications

5-ethyl-N-[2-(methylamino)-2-oxoethyl]furan-2-carboxamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives have shown potential as antimicrobial and anticancer agents.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and resins.

Mechanism of Action

The mechanism of action of 5-ethyl-N-[2-(methylamino)-2-oxoethyl]furan-2-carboxamide involves its interaction with specific molecular targets. The carboxamide group can form hydrogen bonds with enzymes and proteins, potentially inhibiting their activity . This interaction can disrupt various biochemical pathways, leading to the compound’s observed biological effects .

Comparison with Similar Compounds

Similar Compounds

N-(furan-2-ylmethyl)-1H-indole-3-carboxamide: Known for its anticancer properties targeting the epidermal growth factor receptor (EGFR).

Furan-2-carboxamide derivatives: These compounds exhibit a range of biological activities, including antimicrobial and anticancer effects.

Uniqueness

5-ethyl-N-[2-(methylamino)-2-oxoethyl]furan-2-carboxamide stands out due to its specific substitution pattern, which imparts unique chemical and biological properties. The presence of the ethyl group and the methylamino moiety enhances its reactivity and potential as a versatile intermediate in organic synthesis .